Cas no 948292-74-8 ( )

• Product Name: &nbsp
• CAS No: 948292-74-8
• MF: C₁₁H₁₂N₂
• MW: 172.226382255554
• CID: 879343
• PubChem ID: 17039849
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 4-AMINO-5,8-DIMETHYLQUINOLINE
• 5,8-dimethylquinolin-4-amine
• MFCD09787706
• 948292-74-8
• AKOS011472825
• FT-0726308
• AB52043
• DTXSID50589032
•  

• Inchi： 1S/C11H12N2/c1-7-3-4-8(2)11-10(7)9(12)5-6-13-11/h3-6H,1-2H3,(H2,12,13)
• InChI Key： UMDZTIYWZSHDGB-UHFFFAOYSA-N
• SMILES： N1C=CC(=C2C(C)=CC=C(C)C=12)N

Computed Properties

• Exact Mass: 172.10000
• Monoisotopic Mass: 172.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• PSA: 38.91000
• LogP: 3.01500